Cas no 959-42-2 (Bicyclo[2.2.1]heptan-2-ol, 4-methylbenzenesulfonate, (1R,2R,4S)-rel-)

Bicyclo[2.2.1]heptan-2-ol, 4-methylbenzenesulfonate, (1R,2R,4S)-rel- structure
959-42-2 structure
Product Name:Bicyclo[2.2.1]heptan-2-ol, 4-methylbenzenesulfonate, (1R,2R,4S)-rel-
CAS No:959-42-2
MF:C14H18O3S
MW:266.355923175812
CID:751619
Update Time:2024-01-31

Bicyclo[2.2.1]heptan-2-ol, 4-methylbenzenesulfonate, (1R,2R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptan-2-ol, 4-methylbenzenesulfonate, (1R,2R,4S)-rel-
    • bicyclo[2.2.1]heptan-2-exo-yl toluene-p-sulphonate
    • Bicyclo[2.2.1]heptan-2-ol, 4-methylbenzenesulfonate, (1R,2R,4S)-rel- (9CI)
    • Inchi: 1S/C14H18O3S/c1-10-2-6-13(7-3-10)18(15,16)17-14-9-11-4-5-12(14)8-11/h2-3,6-7,11-12,14H,4-5,8-9H2,1H3/t11-,12+,14+/m0/s1
    • InChI Key: WXFFQUSIUXVKSU-OUCADQQQSA-N
    • SMILES: [C@]12([H])C[C@]([H])(CC1)C[C@H]2OS(C1=CC=C(C)C=C1)(=O)=O

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Melting Point: 55-56 °C
  • Boiling Point: 399.3±11.0 °C(Predicted)
  • PSA: 51.75000
  • LogP: 3.96970
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